Cas no 1807131-89-0 (Ethyl 3-chloromethyl-2-cyano-5-nitrobenzoate)

• Product Name: Ethyl 3-chloromethyl-2-cyano-5-nitrobenzoate
• CAS No: 1807131-89-0
• MF: C₁₁H₉ClN₂O₄
• MW: 268.653161764145
• CID: 4947333
• Update Time: 2025-05-24

Ethyl 3-chloromethyl-2-cyano-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloromethyl-2-cyano-5-nitrobenzoate

• Inchi： 1S/C11H9ClN2O4/c1-2-18-11(15)9-4-8(14(16)17)3-7(5-12)10(9)6-13/h3-4H,2,5H2,1H3
• InChI Key： OAUQOMRWHCUCOC-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=C(C(=O)OCC)C=1C#N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 2.1
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 3-chloromethyl-2-cyano-5-nitrobenzoate

Research Brief on Ethyl 3-chloromethyl-2-cyano-5-nitrobenzoate (CAS: 1807131-89-0) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 3-chloromethyl-2-cyano-5-nitrobenzoate (CAS: 1807131-89-0) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This ester derivative, characterized by its nitro, cyano, and chloromethyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

One of the key areas of interest is the compound's role as a building block for the synthesis of heterocyclic compounds, which are prevalent in many FDA-approved drugs. Researchers have demonstrated that Ethyl 3-chloromethyl-2-cyano-5-nitrobenzoate can undergo nucleophilic substitution reactions at the chloromethyl group, enabling the introduction of diverse pharmacophores. This flexibility makes it a valuable tool for medicinal chemists aiming to optimize drug candidates for improved efficacy and reduced toxicity.

In a recent study published in the Journal of Medicinal Chemistry, scientists utilized Ethyl 3-chloromethyl-2-cyano-5-nitrobenzoate as a precursor for the synthesis of novel kinase inhibitors. The nitro and cyano groups were strategically employed to enhance binding affinity to the target enzymes, while the ester moiety facilitated further derivatization. The resulting compounds exhibited promising activity against several cancer cell lines, highlighting the compound's potential in oncology drug development.

Another significant application of this compound lies in its use as a photoaffinity labeling probe. The nitro group can be reduced to an amine, which can then be converted to a diazirine group—a common photoreactive moiety used to study protein-ligand interactions. This approach has been employed to identify novel drug targets and elucidate mechanisms of action, providing valuable insights for drug discovery programs.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of Ethyl 3-chloromethyl-2-cyano-5-nitrobenzoate to improve yield and purity. Green chemistry approaches, including the use of alternative solvents and catalytic systems, have been explored to make the synthesis more environmentally sustainable. These developments are particularly important given the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Looking ahead, researchers anticipate that Ethyl 3-chloromethyl-2-cyano-5-nitrobenzoate will continue to play a crucial role in medicinal chemistry, particularly in fragment-based drug discovery and the development of covalent inhibitors. Its unique combination of reactive groups offers multiple points for structural modification, making it an attractive scaffold for library synthesis. As high-throughput screening technologies advance, the demand for such versatile building blocks is expected to grow.

In conclusion, Ethyl 3-chloromethyl-2-cyano-5-nitrobenzoate (CAS: 1807131-89-0) represents a valuable tool in modern drug discovery efforts. Its applications span from serving as a synthetic intermediate to enabling the study of biological targets, demonstrating its versatility and importance in chemical biology and pharmaceutical research. Continued exploration of its chemistry and biological applications will likely yield further insights and therapeutic opportunities in the coming years.